Cas no 65126-85-4 (3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol)

• Product Name: 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol
• CAS No: 65126-85-4
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD06803756
• CID: 406798
• PubChem ID: 22730947
• Update Time: 2025-05-26

3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol, 3-[3-(trifluoromethyl)phenyl]-
• 3-[3-(trifluoromethyl)phenyl]prop-2-yn-1-ol
• 1-(3-Hydroxy-prop-1-inyl)-3-trifluoromethyl-benzene
• 3-(3-trifluoromethylphenyl)-2-propyn-1-ol
• 3-(3-trifluoromethylphenyl)prop-2-yn-1-ol
• 3-(3-TRIFLUOROMETHYL-PHENYL)-PROP-2-YN-1-OL
• 3-(3-trifluoromethylphenyl)propynol
• AK-48434
• CTK1J9702
• SureCN1591331
• 65126-85-4
• SB38133
• CS-0331481
• AKOS004117941
• SCHEMBL1591331
• DTXSID00627892
• 3-(3-(trifluoromethyl)phenyl)-prop-2-yn-1-ol
• MFCD06803756
• 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol

• MDL： MFCD06803756
• Inchi： 1S/C10H7F3O/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1,3,5,7,14H,6H2
• InChI Key： OYPGHSLZWXJUQV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#CCO)C=1)(F)F

Computed Properties

• Exact Mass: 200.04491
• Monoisotopic Mass: 200.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol

Recent Advances in the Study of 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol (CAS: 65126-85-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol (CAS: 65126-85-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol as a versatile intermediate in the synthesis of more complex molecules. Its trifluoromethyl group and alkyne functionality make it particularly valuable for click chemistry applications, enabling the development of novel bioconjugates and probes for biological systems. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol exhibits moderate inhibitory effects against certain cancer cell lines. The compound's mechanism of action appears to involve interference with cellular signaling pathways, particularly those related to cell proliferation and apoptosis. However, further investigations are required to elucidate the precise molecular targets and optimize its pharmacological properties.

One of the most promising applications of this compound lies in its potential as a building block for the development of PET (Positron Emission Tomography) tracers. The alkyne moiety allows for efficient radiolabeling with fluorine-18, making it a candidate for imaging studies in oncology and neurology. Recent preclinical studies have shown encouraging results in this regard, though clinical translation remains a future goal.

From a safety perspective, current toxicological assessments of 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol indicate a favorable profile at therapeutic concentrations. However, researchers caution that the compound's metabolic stability and potential for off-target effects require further investigation before advancing to clinical trials. Several research groups are currently working on structural analogs to improve these characteristics while maintaining the compound's beneficial properties.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in recent years covering its synthesis methods and potential therapeutic applications. These developments suggest that 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol may serve as a foundation for new drug discovery programs in the coming years.

In conclusion, while 3-(3-Trifluoromethyl-phenyl)-prop-2-yn-1-ol (CAS: 65126-85-4) shows considerable promise in multiple areas of chemical biology and pharmaceutical research, significant work remains to fully realize its potential. Future studies should focus on optimizing its pharmacological properties, elucidating its precise mechanisms of action, and exploring its applications in diagnostic imaging. The compound represents an exciting avenue for interdisciplinary research at the chemistry-biology interface.